Cas no 1149586-25-3 (4-(aminomethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 4-(aminomethyl)-2,3-dihydropyridazin-3-one
• CAS No: 1149586-25-3
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD19215536
• CID: 1099817
• PubChem ID: 55285530
• Update Time: 2025-05-20

4-(aminomethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3(2H)-Pyridazinone
• 4-(Aminomethyl)-2,3-dihydropyridazin-3-one
• 4-(aminomethyl)-4H-pyridazin-3-one
• 4-(Aminomethyl)pyridazin-3[2H]-one
• 5-(aminomethyl)-1H-pyridazin-6-one
• BQAXKQNNNXIZQG-UHFFFAOYSA-N
• AKOS006351985
• AKOS017407379
• 1149586-25-3
• ZVB58625
• P12551
• PB11396
• CS-0057406
• SCHEMBL1310784
• 4-(aminomethyl)-2,3-dihydropyridazin-3-one

• MDL： MFCD19215536
• Inchi： 1S/C5H7N3O/c6-3-4-1-2-7-8-5(4)9/h1-2H,3,6H2,(H,8,9)
• InChI Key： BQAXKQNNNXIZQG-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=NN1)CN

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-(aminomethyl)-2,3-dihydropyridazin-3-one

4-(Aminomethyl)-2,3-dihydropyridazin-3-one (CAS No. 1149586-25-3): A Comprehensive Overview

4-(Aminomethyl)-2,3-dihydropyridazin-3-one (CAS No. 1149586-25-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(pyridazin-3-ylmethyl)amine, is characterized by its unique chemical structure, which includes a pyridazine ring and an aminomethyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 4-(aminomethyl)-2,3-dihydropyridazin-3-one is C₇H₉N₃O, and it has a molecular weight of 151.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of appropriate precursors and subsequent functional group modifications. The synthetic route often involves the use of catalysts and solvents to optimize yield and purity.

Recent studies have highlighted the potential of 4-(aminomethyl)-2,3-dihydropyridazin-3-one in various biological systems. One notable area of research is its activity as a modulator of neurotransmitter receptors, particularly those involved in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent binding affinity for serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

In addition to its CNS applications, 4-(aminomethyl)-2,3-dihydropyridazin-3-one has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco, revealed that the compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for its use in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(aminomethyl)-2,3-dihydropyridazin-3-one has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via cytochrome P450 enzymes and is eliminated through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(aminomethyl)-2,3-dihydropyridazin-3-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

Beyond its direct therapeutic applications, 4-(aminomethyl)-2,3-dihydropyridazin-3-one serves as a valuable scaffold for drug discovery efforts. Its unique chemical structure allows for the introduction of various functional groups to enhance or modify its biological activities. For example, researchers at the National Institutes of Health have synthesized several derivatives with improved potency and selectivity for specific targets.

In conclusion, 4-(aminomethyl)-2,3-dihydropyridazin-3-one (CAS No. 1149586-25-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.